Cas no 2241594-23-8 ((S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid)
(S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID
- Y11486
- WS-00199
- 2241594-23-8
- (S)-(2-bromo-4-fluorophenyl)[(tert-butoxycarbonyl)amino]acetic acid
- (S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETICACID
- (2S)-2-(2-bromo-4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
- (S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
-
- Inchi: 1S/C13H15BrFNO4/c1-13(2,3)20-12(19)16-10(11(17)18)8-5-4-7(15)6-9(8)14/h4-6,10H,1-3H3,(H,16,19)(H,17,18)/t10-/m0/s1
- InChI Key: GRLLJIDYFOITMD-JTQLQIEISA-N
- SMILES: BrC1C=C(C=CC=1[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 347.01685g/mol
- Monoisotopic Mass: 347.01685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 75.6
(S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1252783-100mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 100mg |
$285 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1252783-100mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 100mg |
$310 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1252783-250mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 250mg |
$460 | 2025-02-20 | |
| Aaron | AR01XDLI-250mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 250mg |
$462.00 | 2025-02-12 | |
| Aaron | AR01XDLI-100mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 100mg |
$308.00 | 2025-02-12 | |
| 1PlusChem | 1P01XDD6-100mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 100mg |
$261.00 | 2024-05-25 | |
| 1PlusChem | 1P01XDD6-250mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 250mg |
$389.00 | 2024-05-25 | |
| eNovation Chemicals LLC | Y1252783-250mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 250mg |
$460 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1252783-100mg |
(S)-2-(2-BROMO-4-FLUOROPHENYL)-2-((TERT-BUTOXYCARBONYL)AMINO)ACETIC ACID |
2241594-23-8 | 95% | 100mg |
$310 | 2025-02-26 |
(S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid
Chemical Profile of (S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic Acid (CAS No. 2241594-23-8)
The compound (S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid, identified by its CAS number 2241594-23-8, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of chiral auxiliaries and building blocks that are widely utilized in the synthesis of biologically active molecules. The presence of both a fluorine atom and a bromine atom in its aromatic ring system, along with the protected amino group, makes it a versatile intermediate for further chemical modifications. The stereochemistry at the carbon center, specifically the (S) configuration, is crucial for its role in asymmetric synthesis, which is essential for the development of enantiomerically pure drugs.
In recent years, there has been a growing interest in fluorinated and brominated aromatic compounds due to their unique electronic properties and their ability to enhance the metabolic stability and binding affinity of drug candidates. The combination of these elements with a protected amino acid derivative opens up numerous possibilities for the design of novel therapeutic agents. For instance, fluorine atoms are known to improve the lipophilicity and binding interactions of molecules with biological targets, while bromine atoms can serve as handles for further functionalization via cross-coupling reactions.
The tert-butoxycarbonyl (Boc) group in the compound acts as an amino protecting group, which is commonly employed to prevent unwanted side reactions during multi-step syntheses. This protection allows for selective deprotection under mild acidic conditions when the compound is incorporated into more complex molecules. The Boc group is particularly useful in peptide chemistry and in the synthesis of peptidomimetics, where maintaining the integrity of the amino group is critical.
Current research in medicinal chemistry has highlighted the importance of chiral auxiliaries in drug discovery. The (S)-configuration of this compound makes it an attractive starting point for synthesizing enantiomerically pure drugs that exhibit improved pharmacological properties. For example, studies have shown that many biologically active compounds, such as protease inhibitors and kinase inhibitors, require specific enantiomeric purity to achieve optimal therapeutic effects. The use of chiral auxiliaries like this one ensures that only one enantiomer is produced during synthesis, eliminating the need for costly separation processes.
The fluorophenyl moiety in this compound contributes to its potential bioactivity by influencing both its electronic distribution and steric properties. Fluorine atoms are known to participate in hydrogen bonding interactions with biological targets, which can enhance binding affinity. Additionally, the bromine atom provides a site for further functionalization through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to construct complex molecular frameworks efficiently.
In terms of synthetic applications, this compound serves as a valuable building block for constructing more complex molecules. Its structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific biological targets. For instance, the carboxylic acid group can be converted into esters or amides, while the protected amino group can be incorporated into peptidic structures or used as a precursor for other nitrogen-containing heterocycles.
Recent advancements in synthetic methodologies have also expanded the utility of this compound. For example, flow chemistry techniques have been employed to facilitate scalable and efficient syntheses of fluorinated and brominated aromatic compounds. These methods offer advantages such as improved reproducibility, reduced solvent consumption, and enhanced safety profiles compared to traditional batch processing.
Furthermore, computational chemistry has played a significant role in understanding the reactivity and potential applications of this compound. Molecular modeling studies have helped predict how it interacts with biological targets at the atomic level. This information is crucial for designing modified versions of the molecule that exhibit enhanced potency and selectivity.
In conclusion, (S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid (CAS No. 2241594-23-8) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent candidate for synthesizing enantiomerically pure drugs with improved pharmacological properties. Ongoing research continues to explore new synthetic strategies and applications for this compound, ensuring its continued relevance in the field of medicinal chemistry.
2241594-23-8 ((S)-2-(2-Bromo-4-fluorophenyl)-2-((tert-butoxycarbonyl)amino)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)